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Introduction: 1-Nitroso-pyrrolopiperidine, chemically known as 1-Nitrosooctahydro-1H-
pyrrolo[3,4-b]pyridine, is a nitrosamine impurity of interest in the pharmaceutical industry.[1][2]
[3][4] As with other nitrosamines, it is crucial to characterize its chemical properties, potential
metabolic pathways, and toxicological profile to ensure drug safety and regulatory compliance.
This technical guide provides a summary of the currently available information on 1-Nitroso-
pyrrolopiperidine and outlines hypothetical pathways for its formation and metabolism based
on related, well-studied nitrosamine compounds.

Chemical and Physical Properties

1-Nitroso-pyrrolopiperidine is a complex heterocyclic compound containing a nitroso group.
While a comprehensive, experimentally determined dataset for its physical properties is not
widely available in public literature, its basic chemical identifiers have been established. This
compound is often supplied as a reference standard for analytical purposes in the
pharmaceutical industry.[1][2]

Table 1: Chemical Identifiers and Properties of 1-Nitroso-pyrrolopiperidine
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Property

Value

Source(s)

Chemical Name

1-Nitrosooctahydro-1H-
pyrrolo[3,4-b]pyridine

[11(2][41[5]

(4aS,7aS)-1-Nitrosooctahydro-

Synonym 1H-pyrrolo[3,4-b]pyridine )

Molecular Formula C7H13Ns0 213114151161 71181

Molecular Weight 155.2 g/mol [21[31[415116118]

CAS Number Not Available (NA) [21[31[4][5]

SMILES O=NN1CCCC2C1CNC2
INChI=1S/C7H13N30/c11-9-

InChl 10-3-1-2-6-4-8-5-7(6)10/h6- [6]

8H,1-5H2

Hypothetical Synthesis and Formation

While a specific, detailed experimental protocol for the synthesis of 1-Nitroso-

pyrrolopiperidine is not publicly documented, its formation can be logically inferred from the

general mechanism of nitrosamine formation. This typically involves the reaction of a

secondary amine with a nitrosating agent, such as nitrous acid (formed from nitrites in acidic

conditions).

The precursor to 1-Nitroso-pyrrolopiperidine is octahydropyrrolo[3,4-b]pyridine, a secondary

amine. The nitrosation reaction would proceed as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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